N-(sec-butyl)-3-ethoxybenzamide

• Molecular Formula: C13H19NO2
• Molecular Weight: 221.29 g/mol
• IUPAC Name: N-butan-2-yl-3-ethoxybenzamide
• InChI: InChI=1S/C13H19NO2/c1-4-10(3)14-13(15)11-7-6-8-12(9-11)16-5-2/h6-10H,4-5H2,1-3H3,(H,14,15)
• InChI Key: XSVIKNYGCKQELG-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=CC=C1)OCC

Description

N-(sec-butyl)-3-ethoxybenzamide, commonly known as SEB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in drug discovery and development. SEB is a member of the benzamide family and is primarily used as a tool compound to study the biological effects of its analogs.

Mechanism of Action

SEB exerts its biological effects by binding to specific receptors and enzymes in the body. SEB has been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. SEB has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression.
Biochemical and Physiological Effects:
SEB has been shown to have a range of biochemical and physiological effects in the body. SEB has been shown to modulate the activity of the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition. SEB has also been shown to inhibit the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. SEB has been shown to have potential applications in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

SEB has several advantages for use in lab experiments. SEB is a relatively simple compound to synthesize, and it is readily available from commercial sources. SEB has been extensively studied in scientific research, and its biological effects are well characterized. However, SEB also has some limitations for use in lab experiments. SEB has a relatively short half-life in the body, which may limit its effectiveness as a therapeutic agent. SEB also has limited solubility in aqueous solutions, which may make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on SEB. One potential direction is to investigate the potential therapeutic applications of SEB in the treatment of neurological disorders, such as Parkinson's disease and schizophrenia. Another potential direction is to develop novel SEB analogs with improved pharmacokinetic properties and enhanced biological activity. Additionally, further research is needed to elucidate the molecular mechanisms underlying the biological effects of SEB and its analogs.

Synthesis Methods

SEB can be synthesized through a multistep process involving the reaction of 3-ethoxybenzoic acid with sec-butylamine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then treated with thionyl chloride to form the corresponding acid chloride, which is subsequently reacted with an amine, such as sec-butylamine, to yield SEB.

Scientific Research Applications

SEB has been widely used in scientific research as a tool compound to study the biological effects of its analogs. SEB has been shown to have potential applications in drug discovery and development due to its ability to modulate the activity of certain enzymes and receptors in the body. SEB has been used to study the effects of benzamide analogs on the dopamine D2 receptor, which is involved in the regulation of mood, behavior, and cognition.